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Compound of Interest

Compound Name: Kisspeptin-10

Cat. No.: B1632629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Kisspeptin-10, a potent neuropeptide of the RF-amide family, has emerged as a critical

regulator of the hypothalamic-pituitary-gonadal (HPG) axis and a key player in reproductive

function across a wide range of animal species. Its profound stimulatory effect on

gonadotropin-releasing hormone (GnRH) secretion makes it a subject of intense research for

understanding and potentially treating reproductive disorders. This guide provides a

comprehensive comparison of Kisspeptin-10's effects on reproductive and metabolic

parameters across various animal models, supported by experimental data and detailed

methodologies to aid in the replication and advancement of research in this field.

Reproductive Effects of Kisspeptin-10: A Cross-
Species Comparison
Kisspeptin-10 consistently stimulates the release of luteinizing hormone (LH) and, to a lesser

extent, follicle-stimulating hormone (FSH) in a variety of animal species. This effect is primarily

mediated through the activation of GnRH neurons in the hypothalamus. The following tables

summarize the quantitative effects of Kisspeptin-10 administration on reproductive hormones

in rodents, primates, and ruminants.

Table 1: Effects of Kisspeptin-10 on Reproductive
Hormones in Rodents
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Species
(Strain)

Sex

Dose &
Route of
Administr
ation

Peak LH
Increase
(IU/L)

Peak FSH
Increase
(IU/L)

Testoster
one
Increase

Referenc
e

Mouse

(GnRH-

GFP)

Male

100 nM

(bath

application

to brain

slices)

N/A

(depolariza

tion and

increased

firing rate

of GnRH

neurons)

N/A N/A

Rat

(Sprague

Dawley)

Female

(OVX)

7.5, 35,

100 nmol

(iv)

Dose-

dependent

increase

Not

specified
N/A

Rat Female
Continuous

icv infusion

Transient

elevation

followed by

normalizati

on

Persistentl

y

heightened

N/A

Table 2: Effects of Kisspeptin-10 on Reproductive
Hormones in Primates
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Species Sex

Dose &
Route of
Administr
ation

Peak LH
Increase
(IU/L)

Peak FSH
Increase
(IU/L)

Testoster
one
Increase
(nmol/L)

Referenc
e

Human Male

0.01-3.0

µg/kg (iv

bolus)

Dose-

dependent,

max at 1

µg/kg (4.1

to 12.4)

Not

specified

16.6 to

24.0 (with

infusion)

Human

Female

(follicular

phase)

up to 10

nmol/kg (iv

bolus)

No

significant

change

No

significant

change

N/A

Human

Female

(preovulato

ry phase)

10 nmol/kg

(iv bolus)

Significant

increase

(AUC

increase of

30.3

h·IU/liter)

Significant

increase

(AUC

increase of

6.9

h·IU/liter)

N/A

Rhesus

Monkey

(Macaca

mulatta)

Female

(prepubert

al &

pubertal)

10 nM and

100 nM (in

vitro)

Dose-

dependent

GnRH

release

Not

specified
N/

To cite this document: BenchChem. [A Comparative Guide to Kisspeptin-10: Replicating
Findings Across Animal Species]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1632629?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

